Cas no 1554303-12-6 (1,1-dioxo-2H,3H,5H-1lambda6-thieno2,3-cpyrrole-4-carboxylic Acid)

• Product Name: 1,1-dioxo-2H,3H,5H-1lambda6-thieno2,3-cpyrrole-4-carboxylic Acid
• CAS No: 1554303-12-6
• MF: C₇H₇NO₄S
• MW: 201.199780702591
• MDL: MFCD28383881
• CID: 5578660
• PubChem ID: 112545400
• Update Time: 2025-06-15

1,1-dioxo-2H,3H,5H-1lambda6-thieno2,3-cpyrrole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxo-2H,3H,5H-1lambda6-thieno[2,3-c]pyrrole-4-carboxylic Acid
• 2H-Thieno[2,3-c]pyrrole-4-carboxylic acid, 3,5-dihydro-, 1,1-dioxide
• 1,1-dioxo-2H,3H,5H-1lambda6-thieno2,3-cpyrrole-4-carboxylic Acid

• MDL： MFCD28383881
• Inchi： 1S/C7H7NO4S/c9-7(10)6-4-1-2-13(11,12)5(4)3-8-6/h3,8H,1-2H2,(H,9,10)
• InChI Key： FJWBXJUHEGOXNH-UHFFFAOYSA-N
• SMILES： N1C(C(O)=O)=C2CCS(=O)(=O)C2=C1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 599.3±50.0 °C at 760 mmHg
• Flash Point: 316.3±30.1 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C
• pka: 3.58±0.20(Predicted)

1,1-dioxo-2H,3H,5H-1lambda6-thieno2,3-cpyrrole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives Pyrrole carboxylic acids

Additional information on 1,1-dioxo-2H,3H,5H-1lambda6-thieno2,3-cpyrrole-4-carboxylic Acid

Research Brief on 1,1-dioxo-2H,3H,5H-1lambda6-thieno[2,3-c]pyrrole-4-carboxylic Acid (CAS: 1554303-12-6)

Recent studies have highlighted the growing interest in 1,1-dioxo-2H,3H,5H-1lambda6-thieno[2,3-c]pyrrole-4-carboxylic Acid (CAS: 1554303-12-6) as a promising scaffold in medicinal chemistry. This heterocyclic compound, characterized by its unique sulfone and carboxylic acid functionalities, has demonstrated significant potential in the development of novel therapeutic agents. Researchers have focused on its applications in targeting inflammatory pathways, enzyme inhibition, and as a building block for more complex pharmacophores.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's role as a selective inhibitor of interleukin-1 receptor-associated kinase 4 (IRAK4). The research team synthesized derivatives of 1554303-12-6 and evaluated their pharmacokinetic properties, revealing improved oral bioavailability compared to earlier generations of IRAK4 inhibitors. Molecular docking simulations suggested that the sulfone group plays a critical role in binding to the ATP pocket of IRAK4, while the carboxylic acid moiety enhances water solubility.

In parallel work, a team from MIT reported in ACS Chemical Biology the use of 1,1-dioxo-2H,3H,5H-1lambda6-thieno[2,3-c]pyrrole-4-carboxylic Acid as a key intermediate in the synthesis of proteolysis-targeting chimeras (PROTACs). The compound's rigid bicyclic structure was found to provide optimal spacing between the E3 ligase binder and the target protein binder, resulting in PROTACs with enhanced degradation efficiency against challenging targets like transcription factors.

Recent patent applications (WO2023056321, US20240034721) have disclosed novel crystalline forms of 1554303-12-6 with improved stability profiles. These developments address previous formulation challenges and open new possibilities for drug product development. The polymorph screening identified Form II as particularly suitable for tablet formulation due to its non-hygroscopic nature and high melting point (218°C).

Ongoing clinical research (NCT05678322) is investigating a derivative of this compound as a potential treatment for autoimmune diseases. Phase I results showed favorable safety profiles with linear pharmacokinetics up to 800 mg doses. The drug candidate demonstrated significant reduction in inflammatory biomarkers (IL-6, TNF-α) in healthy volunteers challenged with lipopolysaccharide.

From a synthetic chemistry perspective, recent advances have been made in the large-scale production of 1554303-12-6. A 2024 Organic Process Research & Development paper described a continuous flow process that improved yield from 42% to 78% while reducing hazardous waste generation. The new route avoids the use of toxic thionyl chloride and employs biocatalytic steps for chirality introduction when needed for specific derivatives.

Looking forward, the versatility of 1,1-dioxo-2H,3H,5H-1lambda6-thieno[2,3-c]pyrrole-4-carboxylic Acid continues to attract attention across multiple therapeutic areas. Its combination of synthetic accessibility, favorable physicochemical properties, and demonstrated biological activity positions it as a valuable scaffold for future drug discovery efforts, particularly in inflammation, oncology, and targeted protein degradation applications.